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An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl Propiolate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl propiolate (CAS No. 623-47-2), the ethyl ester of propiolic acid, is a highly versatile
reagent in organic synthesis.[1][2] Its unique structure, featuring an electrophilic terminal alkyne
conjugated to an ester group, makes it a valuable building block for a wide array of molecular
architectures.[1][3] This document provides a comprehensive overview of its core physical and
chemical properties, detailed experimental protocols for its use, and essential safety
information, tailored for professionals in research and drug development.

Physical and Spectroscopic Properties

Ethyl propiolate is a clear, colorless to pale yellow liquid with a characteristic fruity or pungent
odor.[4][5] It is miscible with common organic solvents such as ethanol, ether, and chloroform.
[3][4] Its key physical properties are summarized in the table below for quick reference.
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Property Value Reference(s)

Molecular Formula CsHeO2 [61[71[8]

Molar Mass 98.10 g-mol~—* [1][61[8]
Clear colorless to light yellow

Appearance o [4115]
liquid

Melting Point 9°C [O][10][11]

Boiling Point 119-120 °C (at 760 mmHg) [1][9]

Density 0.968 g/mL (at 25 °C) [11147111]

Refractive Index n20/D 1.411 - 1.413 [4115][10]

Flash Point 25 °C (77 °F) - Closed Cup [9]

N Miscible with alcohol, ether,

Solubility [31[4]
chloroform

Storage Temperature 2-8 °C [11]

Spectroscopic Data

The structural features of ethyl propiolate can be confirmed by standard spectroscopic

methods. A typical *H NMR spectrum in deuterated chloroform (CDClIs) shows distinct signals

corresponding to the ethyl and acetylenic protons.

e 'H NMR (400 MHz, CDCls):

o &4.26 (q, J = 7.1 Hz, 2H, -OCH2CHs)

o 0292 (s, 1H, -C=CH)

o 51.33(t,J=7.2 Hz, 3H, -OCH2CH3)[4]

Key Reactions of Ethyl Propiolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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